Cas no 1363166-38-4 (1-Cbz-3-fluoropiperidine-3-carboxylic Acid)

• Product Name: 1-Cbz-3-fluoropiperidine-3-carboxylic Acid
• CAS No: 1363166-38-4
• MF: C₁₄H₁₆FNO₄
• MW: 281.279547691345
• MDL: MFCD21641309
• CID: 1056988
• PubChem ID: 71432784
• Update Time: 2025-06-08

1-Cbz-3-fluoropiperidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-Cbz-3-fluoropiperidine-3-carboxylic Acid
• 1-[(Benzyloxy)carbonyl]-3-fluoro-3-piperidinecarboxylic acid
• 3-fluoro-1,3-Piperidinedicarboxylic acid 1-(phenylmethyl) ester
• A924798
• CS-0270057
• DA-18044
• DTXSID50849461
• AC3970
• SCHEMBL21996450
• 1363166-38-4
• MFCD21641309
• SY018676
• EN300-7032644
• DTXSID101166539
• 1-((Benzyloxy)carbonyl)-3-fluoropiperidine-3-carboxylic acid
• 1-Cbz-3-fluoropiperidine-3-carboxylicAcid
• 1-[(Benzyloxy)carbonyl]-3-fluoropiperidine-3-carboxylic acid
• 1,3-Piperidinedicarboxylic acid, 3-fluoro-, 1-(phenylmethyl) ester
• AKOS027256788

• MDL： MFCD21641309
• Inchi： 1S/C14H16FNO4/c15-14(12(17)18)7-4-8-16(10-14)13(19)20-9-11-5-2-1-3-6-11/h1-3,5-6H,4,7-10H2,(H,17,18)
• InChI Key： VNPUCPQSPVPDPC-UHFFFAOYSA-N
• SMILES： FC1(C(=O)O)CN(C(=O)OCC2C=CC=CC=2)CCC1

Computed Properties

• Exact Mass: 281.10600
• Monoisotopic Mass: 281.10633615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 435.9±45.0 °C at 760 mmHg
• Flash Point: 217.4±28.7 °C
• PSA: 66.84000
• LogP: 2.14980
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-Cbz-3-fluoropiperidine-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Cbz-3-fluoropiperidine-3-carboxylic Acid

Introduction to 1-Cbz-3-fluoropiperidine-3-carboxylic Acid (CAS No. 1363166-38-4)

1-Cbz-3-fluoropiperidine-3-carboxylic Acid, with the chemical formula C₁₃H₁₃NO₄F, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fluorinated piperidine derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of a carbobenzyloxy (Cbz) group at the 1-position and a fluorine atom at the 3-position of the piperidine ring imparts unique chemical and pharmacological properties, making it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The CAS No. 1363166-38-4 identifier is a unique numerical code assigned to this compound by the Chemical Abstracts Service, ensuring precise identification and differentiation from other chemical substances. This standardized nomenclature is essential for scientific communication, regulatory compliance, and database indexing, facilitating efficient retrieval and analysis of relevant research data.

In recent years, fluorinated piperidine derivatives have emerged as a critical class of compounds in drug discovery due to their ability to modulate various biological targets effectively. The introduction of fluorine atoms into heterocyclic structures often enhances metabolic stability, binding affinity, and overall pharmacokinetic properties of drug candidates. Specifically, 1-Cbz-3-fluoropiperidine-3-carboxylic Acid has been studied for its potential role in developing novel therapeutic agents targeting neurological disorders, infectious diseases, and cancer.

One of the most compelling aspects of 1-Cbz-3-fluoropiperidine-3-carboxylic Acid is its utility as a building block in the synthesis of more complex molecules. The carboxylic acid group at the 3-position provides a reactive site for further functionalization via esterification, amidation, or coupling reactions, enabling the construction of diverse pharmacophores. This flexibility makes it an indispensable tool for medicinal chemists seeking to design molecules with tailored biological activities.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel fluorinated piperidine-based drugs. Researchers have leveraged virtual screening techniques to identify potential hits that incorporate 1-Cbz-3-fluoropiperidine-3-carboxylic Acid as a key structural motif. These studies have highlighted its potential as a scaffold for developing kinase inhibitors, G protein-coupled receptor (GPCR) modulators, and antiviral agents.

The pharmacological profile of 1-Cbz-3-fluoropiperidine-3-carboxylic Acid has been explored in several preclinical studies. Notably, derivatives derived from this compound have demonstrated inhibitory effects on enzymes involved in cancer cell proliferation and survival. The fluorine atom at the 3-position has been shown to enhance binding interactions with target proteins, leading to improved efficacy compared to non-fluorinated analogs. Additionally, the Cbz protecting group ensures stability during synthetic processes while allowing for selective deprotection under specific conditions.

In the realm of medicinal chemistry innovation, 1-Cbz-3-fluoropiperidine-3-carboxylic Acid has been integrated into multi-step synthetic routes for complex drug candidates. Its structural features make it an ideal candidate for generating libraries of compounds for high-throughput screening (HTS). Such libraries are instrumental in identifying lead compounds that can be further optimized through structure-activity relationship (SAR) studies.

The synthesis of 1-Cbz-3-fluoropiperidine-3-carboxylic Acid typically involves fluorination reactions on piperidine precursors followed by carbobenzylation to introduce the protecting group. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to enhance yield and selectivity. These techniques align with modern trends in green chemistry, emphasizing sustainable and efficient synthetic protocols.

As interest in fluorinated compounds continues to grow, 1-Cbz-3-fluoropiperidine-3-carboxylic Acid is poised to play a pivotal role in next-generation drug development. Its unique combination of structural features and functional groups makes it a versatile intermediate with broad applicability across multiple therapeutic areas. Ongoing research aims to uncover new derivatives with enhanced potency and improved pharmacokinetic profiles.

The future prospects for 1-Cbz-3-fluoropiperidine-3-carboxylic Acid include its use in developing targeted therapies for chronic diseases such as Alzheimer's disease and Parkinson's disease. Piperidine-based scaffolds have shown promise in modulating neurotransmitter systems relevant to these conditions. Furthermore, its potential application in antiviral drug discovery is being explored due to its ability to interfere with viral enzyme mechanisms.

In conclusion,1-Cbz-3-fluoropiperidine-3-carboxylic Acid (CAS No. 1363166-38-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities position it as a valuable asset in drug discovery efforts aimed at addressing unmet medical needs. As research progresses, this compound is expected to contribute substantially to the development of innovative therapeutic agents that improve patient outcomes worldwide.